Cas no 89898-94-2 (7-Nitrophthalazin-1(2h)-one)

• Product Name: 7-Nitrophthalazin-1(2h)-one
• CAS No: 89898-94-2
• MF: C₈H₅N₃O₃
• MW: 191.143601179123
• MDL: MFCD22495159
• CID: 728942
• PubChem ID: 277729
• Update Time: 2025-04-19

7-Nitrophthalazin-1(2h)-one Chemical and Physical Properties

Names and Identifiers

• 1(2H)-Phthalazinone,7-nitro-
• 7-nitro-2H-phthalazin-1-one
• 7-nitrophthalazin-1(2h)-one
• 1(2H)-Phthalazinone, 7-nitro-
• 1,2-Dihydro-7-nitro-1-oxophthalazine
• NSC126696
• 7-nitro-1(2H)-phthalazinone
• OOKJRZYVWWMGFI-UHFFFAOYSA-N
• 7-nitro-1,2-dihydrophthalazin-1-one
• SCHEMBL5863835
• AS-58990
• DTXSID50298879
• 89898-94-2
• AKOS028108655
• NSC-126696
• 7-Nitrophthalazin-1(2h)-one

• MDL： MFCD22495159
• Inchi： 1S/C8H5N3O3/c12-8-7-3-6(11(13)14)2-1-5(7)4-9-10-8/h1-4H,(H,10,12)
• InChI Key： OOKJRZYVWWMGFI-UHFFFAOYSA-N
• SMILES： O=C1C2C=C(C=CC=2C=NN1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 191.033
• Monoisotopic Mass: 191.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 87.3

Experimental Properties

• Density: 1.64
• Refractive Index: 1.739

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Phthalazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Phthalazines